Benzyl 2,4-dichloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate

Specification

• CAS No.: 1370411-44-1
• Molecular Formula: C15H13Cl2N3O2
• Molecular Weight: 338.188
• IUPAC Name: benzyl 2,4-dichloro-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine-7-carboxylate
• Standard InChI: InChI=1S/C15H13Cl2N3O2/c16-13-11-6-7-20(8-12(11)18-14(17)19-13)15(21)22-9-10-4-2-1-3-5-10/h1-5H,6-9H2
• Standard InChI Key: XLMNHZAOTDBGMV-UHFFFAOYSA-N
• SMILES: C1CN(CC2=C1C(=NC(=N2)Cl)Cl)C(=O)OCC3=CC=CC=C3

Introduction

Benzyl 2,4-dichloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate is precisely identified through several standardized chemical identifiers. The compound is registered with Chemical Abstracts Service (CAS) number 1370411-44-1, which serves as its unique identifier in chemical databases worldwide. Additionally, it has been assigned the MDL number MFCD19707615, which provides another standardized reference point for researchers.

The molecular formula of this compound is C15H13Cl2N3O2, indicating its composition of 15 carbon atoms, 13 hydrogen atoms, 2 chlorine atoms, 3 nitrogen atoms, and 2 oxygen atoms. This corresponds to a calculated molecular weight of 338.19 g/mol, which is consistent across chemical databases. For digital chemical information systems, the compound has been assigned the InChI Key XLMNHZAOTDBGMV-UHFFFAOYSA-N and is documented in PubChem with the identifier 56965748.

The compound features several recognized synonyms in chemical nomenclature:

• 7-Cbz-2,4-dichloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

• Benzyl 2,4-dichloro-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine-7-carboxylate

• Benzyl 2,4-dichloro-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate

• Phenylmethyl 2,4-dichloro-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate

• Pyrido[3,4-d]pyrimidine-7(6H)-carboxylic acid, 2,4-dichloro-5,8-dihydro-, phenylmethyl ester

Structural Features

Structurally, this compound consists of a pyridopyrimidine core skeleton with two chlorine atoms at positions 2 and 4 of the pyrimidine ring. The compound also features a benzyl carboxylate group at position 7 of the partially saturated pyrido ring system. This unique combination of functional groups contributes to the compound's chemical reactivity and potential biological interactions.

Manufacturer	Product Number	Product Description	Package Size	Price (USD)	Last Updated
TRC	B275625	Benzyl 2,4-dichloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8h)-carboxylate	250mg	$165	2021-12-16
Matrix Scientific	075713	Benzyl 2,4-dichloro-5,6-dihydropyrido-[3,4-d]pyrimidine-7(8H)-carboxylate 95+%	250mg	$445	2021-12-16
Matrix Scientific	075713	Benzyl 2,4-dichloro-5,6-dihydropyrido-[3,4-d]pyrimidine-7(8H)-carboxylate 95+%	1g	$958	2021-12-16
AK Scientific	X9969	Benzyl 2,4-dichloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate	5g	$667	2021-12-16
American Custom Chemicals Corporation	HCH0368555	Benzyl 2,4-dichloro-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate 95.00%	5mg	$504.12	2021-12-16

This price analysis reveals significant variations in cost per unit mass, with prices ranging from approximately $133.40 per gram (AK Scientific) to $100,824 per gram (American Custom Chemicals Corporation). Such extreme variation suggests different market positioning, purity levels, or production methodologies among suppliers.

Global Supplier Network

The compound is available through a global network of chemical suppliers. Based on available data, at least 62 suppliers worldwide offer this compound, with significant representation from Chinese and American suppliers. Key suppliers include:

Supplier	Country	Product Listings	Contact Information
Jinan Carbotang Biotech Co., Ltd.	China	8,497	+8615866703830
Alchem Pharmtech, Inc.	United States	63,687	8485655694
Career Henan Chemical Co.	China	29,809	+86-0371-86658258
Guangzhou Yuheng Pharmaceutical Technology Co., Ltd.	China	21,142	+8613580539051
CR Corporation Limited	China	8,647	+8613062833949
Labnetwork Inc.	China	19,987	+86-27-50766799
Amadis Chemical Company Limited	China	131,957	571-89925085

This widespread availability through multiple suppliers suggests established synthetic routes and potential research interest in this compound.